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Introduction
Hematopoietic Progenitor Kinase 1 (Hpk1), also known as Mitogen-activated protein kinase

kinase kinase kinase 1 (MAP4K1), is a critical negative regulator of immune cell activation.[1][2]

Predominantly expressed in hematopoietic cells, Hpk1 attenuates signaling downstream of the

T-cell receptor (TCR) and B-cell receptor (BCR), thereby dampening immune responses.[3][4]

Inhibition of Hpk1 has emerged as a promising strategy in immuno-oncology to enhance anti-

tumor immunity by augmenting the activation and effector functions of T-cells, B-cells, and

dendritic cells (DCs).[5][6]

Hpk1-IN-35 is a potent and selective small molecule inhibitor of Hpk1. This document provides

detailed application notes and protocols for the preparation and use of Hpk1-IN-35 in various

cell culture experiments to probe its effects on immune cell signaling and function.

Hpk1-IN-35: Properties and Mechanism of Action
Hpk1-IN-35 is a 7H-Pyrrolo[2,3-d]pyrimidine derivative that potently and selectively inhibits the

kinase activity of Hpk1.[7][8]
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Property Value Reference

IC50 3.5 nM [7][8]

Molecular Formula C₃₀H₃₂N₈O₃S [8]

Molecular Weight 584.69 g/mol [8]

Solubility 10 mM in DMSO

Mechanism of Action: Upon TCR or BCR engagement, Hpk1 is activated and subsequently

phosphorylates key adaptor proteins, such as SLP-76 in T-cells and BLNK in B-cells.[3] This

phosphorylation leads to the recruitment of the 14-3-3 protein, resulting in the ubiquitination

and degradation of SLP-76/BLNK and the attenuation of downstream signaling pathways,

including the NF-κB and MAPK pathways. Hpk1-IN-35, by inhibiting the kinase activity of Hpk1,

prevents the phosphorylation of these downstream targets, leading to sustained signaling,

enhanced immune cell activation, proliferation, and cytokine production.[4][7][8]
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medchemexpress.com/hpk1-in-35.html
https://file.medchemexpress.eu/batch_PDF/HY-149232/HPK1-IN-35-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-149232/HPK1-IN-35-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-149232/HPK1-IN-35-DataSheet-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11839646/
https://www.benchchem.com/product/b12390678?utm_src=pdf-body
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0305261
https://www.medchemexpress.com/hpk1-in-35.html
https://file.medchemexpress.eu/batch_PDF/HY-149232/HPK1-IN-35-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


T-Cell Receptor Signaling B-Cell Receptor Signaling

TCR Engagement

Hpk1

Activates

SLP-76

Downstream Signaling
(NF-κB, MAPK)

Activates

Phosphorylates

p-SLP-76

Ubiquitination &
Degradation

Leads to

Inhibits

T-Cell Activation
(IL-2, IFN-γ)

Hpk1-IN-35 BCR Engagement

Hpk1

Activates

BLNK

Downstream Signaling
(NF-κB, MAPK)

Activates

Phosphorylates

p-BLNK

Ubiquitination &
Degradation

Leads to

Inhibits

B-Cell Activation
& Proliferation

Hpk1-IN-35

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Culture & Seed
Jurkat Cells

Pre-treat with
Hpk1-IN-35

Stimulate with
anti-CD3

Cell Lysis &
Protein Quantification

SDS-PAGE

Protein Transfer
to PVDF

Blocking

Primary Antibody
Incubation

Secondary Antibody
Incubation

Chemiluminescent
Detection

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12390678?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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